Cas no 2680863-03-8 (1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid
• CAS No: 2680863-03-8
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 6318637
• PubChem ID: 165914863
• Update Time: 2025-05-28

1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680863-03-8
• EN300-28285691
• 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C13H17N3O4/c1-2-7-20-13(19)15-5-3-11(4-6-15)16-9-10(8-14-16)12(17)18/h2,8-9,11H,1,3-7H2,(H,17,18)
• InChI Key： NGNYDFZTEDCQFZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(CC1)N1C=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid (CAS No. 2680863-03-8)

The compound 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid (CAS No. 2680863-03-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a piperidine ring with a pyrazole-carboxylic acid moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for piperidine derivatives and heterocyclic carboxylic acids has surged, driven by their widespread use in medicinal chemistry. The 1H-pyrazole-4-carboxylic acid component of this compound is particularly noteworthy, as pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing interest in CAS 2680863-03-8 as a building block for next-generation therapeutics. Additionally, the prop-2-en-1-yloxy carbonyl group introduces reactivity that can be exploited for further chemical modifications, making it a valuable tool for synthetic chemists.

From an industrial perspective, 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid is gaining attention for its potential applications in crop protection and sustainable agriculture. The agrochemical sector is actively exploring piperidine-based compounds for their efficacy in pest control and plant growth regulation. This aligns with the global trend toward environmentally friendly and biodegradable agrochemicals, where heterocyclic scaffolds like this one play a pivotal role. Its solubility and stability profile further enhance its suitability for formulation development.

The synthesis of CAS 2680863-03-8 involves multi-step organic reactions, often starting from commercially available piperidin-4-yl-1H-pyrazole precursors. Key steps include the introduction of the allyloxy carbonyl protecting group and subsequent functionalization of the pyrazole ring. Researchers are optimizing these processes to improve yield and scalability, addressing one of the most common challenges in the production of complex heterocyclic acids. Green chemistry principles, such as catalyst recycling and solvent reduction, are also being applied to minimize environmental impact.

Analytical characterization of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The presence of both carboxylic acid and allyl carbonate functionalities in the same molecule creates unique spectroscopic signatures, which are well-documented in recent literature.

Looking ahead, the scientific community anticipates expanded applications for CAS 2680863-03-8 in areas such as bioconjugation and prodrug design. Its dual-reactive sites enable conjugation with biomolecules or polymers, opening doors for targeted drug delivery systems. Furthermore, the compound's compatibility with click chemistry protocols makes it attractive for combinatorial library synthesis—a hot topic in modern drug discovery. As research progresses, we expect to see more patents and publications featuring this versatile piperidine-pyrazole hybrid.